Cas no 125347-83-3 (Boc-DL-proline Ethyl Ester)

• Product Name: Boc-DL-proline Ethyl Ester
• CAS No: 125347-83-3
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• MDL: MFCD06656725
• CID: 103573
• PubChem ID: 12195585
• Update Time: 2025-04-18

Boc-DL-proline Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 1-tert-Butyl 2-ethyl pyrrolidine-1,2-dicarboxylate
• 1,2-Pyrrolidinedicarboxylicacid, 1-(1,1-dimethylethyl) 2-ethyl ester
• 1-O-tert-butyl 2-O-ethyl pyrrolidine-1,2-dicarboxylate
• BOC-DL-PROLINE ETHYL ESTER
• pyrrolidine-1,2-dicarboxylic acid-1-tert-butyl ester 2-ethyl ester
• Boc-DL-Pro-OEt
• 2-ethyl 1-Methyl pyrrolidine-1,2-dicarboxylate
• (R)-1-tert-butyl 2-ethyl pyrrolidine-1,2-dicarboxylate
• PYRROLIDINE-1,2-DICARBOXYLIC ACID 1-TERT-BUTYL ESTER 2-ETHYL ESTER
• AS-11201
• A890241
• SCHEMBL440340
• MFCD06656725
• AKOS008950112
• FT-0697479
• J-519909
• F10595
• 1-tert-butyl?2-ethyl?pyrrolidine-1,2-dicarboxylate
• CS-0097758
• 1,2-Pyrrolidinedicarboxylic acid, 1-(1,1-dimethylethyl) 2-ethyl ester
• SY105024
• 125347-83-3
• DTXSID90479968
• 1-(tert-butyl) 2-ethyl pyrrolidine-1,2-dicarboxylate
• 1-TERT-BUTYL 2-ETHYL (2R)-PYRROLIDINE-1,2-DICARBOXYLATE
• DB-328688
• DB-062366
• 1-(TERT-BUTOXYCARBONYL)-2-ETHYLPYRROLIDINE-2-CARBOXYLIC ACID
• Boc-DL-proline Ethyl Ester

• MDL： MFCD06656725
• Inchi： 1S/C12H21NO4/c1-5-16-10(14)9-7-6-8-13(9)11(15)17-12(2,3)4/h9H,5-8H2,1-4H3
• InChI Key： IBCLKOLOJLBQDZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1C(=O)OCC)=O

Computed Properties

• Exact Mass: 243.14700
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.101
• Boiling Point: 305.592 °C at 760 mmHg
• Flash Point: 138.618 °C
• Refractive Index: 1.4545
• PSA: 55.84000
• LogP: 1.88690

Boc-DL-proline Ethyl Ester Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters